Cas no 22662-00-6 (2-Butanol,3-methyl-1-(9H-purin-6-ylamino)-)

• Product Name: 2-Butanol,3-methyl-1-(9H-purin-6-ylamino)-
• CAS No: 22662-00-6
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 268916
• PubChem ID: 5042339
• Update Time: 2025-04-19

2-Butanol,3-methyl-1-(9H-purin-6-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,3-methyl-1-(9H-purin-6-ylamino)-
• 3-methyl-1-(7H-purin-6-ylamino)butan-2-ol
• 3-methyl-1-(7(9)H-purin-6-ylamino)-butan-2-ol
• 6-(2-Hydroxy-3-methyl-butyl-amino)-purin
• 6(2-Hydroxy-3-methylbutylamino)purine
• AC1NNFEP
• NSC145071
• DTXSID60407713
• NSC-145071
• 22662-00-6

• Inchi： 1S/C10H15N5O/c1-6(2)7(16)3-11-9-8-10(13-4-12-8)15-5-14-9/h4-7,16H,3H2,1-2H3,(H2,11,12,13,14,15)
• InChI Key： SXYZQRSXQDQISN-UHFFFAOYSA-N
• SMILES： OC(CNC1=C2C(=NC=N1)N=CN2)C(C)C

Computed Properties

• Exact Mass: 221.12785
• Monoisotopic Mass: 221.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 81.7
• LogP: 0.85470